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Compound of Interest

Compound Name: 2-Methoxypyrimidine-4,6-diol

Cat. No.: B158980

Technical Support Center: 2-Methoxypyrimidine-
4,6-diol

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the safe handling and storage of 2-Methoxypyrimidine-
4,6-diol (CAS: 1758-98-1).

Quantitative Data Summary
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Parameter Value Reference
Molecular Formula CsHeN20s3 [1]
Molecular Weight 142.11 g/mol [1]

White to off-white crystalline
Appearance ] [1]

solid
Purity >95%

Recommended Storage

Temperature

Powder: -20°C for up to 3
years; In solvent:; -80°C for up

to 1 year

[2]

Occupational Exposure Limits

No data available

[2]

Soluble in water and various

Solubility _ [1]
organic solvents
InChl=1/C5H6N203/c1-10-5-

InChl 6-3(8)2-4(9)7-5/h2H,1H3, [1]
(H2,6,7,8,9)

SMILES COclnc(cc(n1)O)O [1]

Experimental Protocols

General Protocol for Handling Solid 2-Methoxypyrimidine-4,6-diol:

Preparation: Before handling, ensure that the Safety Data Sheet (SDS) has been reviewed

and understood. The work area, typically a chemical fume hood, should be clean and

uncluttered.

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety

goggles with side shields, and chemical-resistant gloves.[2][3] For weighing or operations

that may generate dust, a NIOSH-approved respirator is recommended.[3]

Weighing: To minimize dust generation, weigh the compound in a fume hood on a tared

weigh boat.
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« Dissolution: If preparing a solution, add the solid to the solvent slowly and stir to dissolve.

» Spill Cleanup: In case of a spill, decontaminate the area using an appropriate method. For
small spills, absorb with an inert material and place in a sealed container for disposal.

» Waste Disposal: Dispose of waste materials according to institutional and local regulations.

o Post-Handling: After handling, wash hands thoroughly. Clean the work area and any
equipment used.

Visual Guides
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Safe Handling Workflow for 2-Methoxypyrimidine-4,6-diol

Preparation

Review SDS

\groceed once understood

Prepare Workspace (Fume Hood)

Personal Prote‘ ;tive Equipment

Wear Safety Goggles

Y

Wear Chemical-Resistant Gloves

\ 4

Wear Lab Coat

Handling
Y

Weigh Compound

\ 4

Dissolve in Solvent

Post-Handling
Y

Clean Workspace & Equipment

\ 4

Wash Hands Thoroughly

A4

Dispose of Waste

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Methoxypyrimidine-4,6-diol.
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Storage Procedures for 2-Methoxypyrimidine-4,6-diol
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Caption: Recommended storage procedures for 2-Methoxypyrimidine-4,6-diol.

Troubleshooting and FAQs

Q1: What are the primary hazards associated with 2-Methoxypyrimidine-4,6-diol?

Al: While a specific, comprehensive Safety Data Sheet (SDS) for 2-Methoxypyrimidine-4,6-
diol is not readily available, data from similar pyrimidine derivatives suggest potential for skin
irritation, serious eye irritation, and respiratory irritation.[4][5] It is crucial to handle this
compound with care in a well-ventilated area, preferably a fume hood, and to use appropriate
personal protective equipment (PPE).[2][3]
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Q2: What personal protective equipment (PPE) should | wear when handling this compound?

A2: It is recommended to wear a standard laboratory coat, chemical-resistant gloves, and
safety goggles with side shields.[2][3] If there is a risk of generating dust, a NIOSH-approved
respirator should be used.[3]

Q3: How should | store 2-Methoxypyrimidine-4,6-diol?

A3: For long-term storage, the powdered form should be kept at -20°C.[2] If the compound is
dissolved in a solvent, it is recommended to store the solution at -80°C.[2] Always store in a
tightly sealed container in a dry and well-ventilated area.

Q4: What should | do in case of accidental skin or eye contact?

A4: In case of skin contact, immediately wash the affected area with plenty of soap and water
and remove any contaminated clothing.[2] For eye contact, rinse cautiously with water for
several minutes.[2] If irritation persists in either case, seek medical attention.

Q5: What are the known incompatibilities for this compound?

A5: Specific incompatibility data for 2-Methoxypyrimidine-4,6-diol is limited. However, based
on information for similar compounds, it is prudent to avoid strong oxidizing agents.[3][4]

Q6: How should I dispose of waste containing 2-Methoxypyrimidine-4,6-diol?

A6: All waste containing this compound should be disposed of in accordance with local, state,
and federal regulations. Consult your institution's environmental health and safety office for
specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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